Cas no 848285-83-6 (1-[5,6-Dimethyl-2-(pyridin-3-yl)thieno[2,3-d]pyrimidin-4-yl]-4-(2-phenylethenesulfonyl)piperazine)
1-[5,6-Dimethyl-2-(pyridin-3-yl)thieno[2,3-d]pyrimidin-4-yl]-4-(2-phenylethenesulfonyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 848285-83-6
- Z31104863
- 1-[5,6-dimethyl-2-(pyridin-3-yl)thieno[2,3-d]pyrimidin-4-yl]-4-(2-phenylethenesulfonyl)piperazine
- EN300-26621004
- CHEMBL4527841
- 1-[5,6-Dimethyl-2-(pyridin-3-yl)thieno[2,3-d]pyrimidin-4-yl]-4-(2-phenylethenesulfonyl)piperazine
-
- Inchi: 1S/C25H25N5O2S2/c1-18-19(2)33-25-22(18)24(27-23(28-25)21-9-6-11-26-17-21)29-12-14-30(15-13-29)34(31,32)16-10-20-7-4-3-5-8-20/h3-11,16-17H,12-15H2,1-2H3/b16-10+
- InChI Key: JSQBBUVWYNZQOC-MHWRWJLKSA-N
- SMILES: S(/C=C/C1C=CC=CC=1)(N1CCN(C2=C3C(=NC(C4C=NC=CC=4)=N2)SC(C)=C3C)CC1)(=O)=O
Computed Properties
- Exact Mass: 491.14496740g/mol
- Monoisotopic Mass: 491.14496740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 805
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 116Ų
1-[5,6-Dimethyl-2-(pyridin-3-yl)thieno[2,3-d]pyrimidin-4-yl]-4-(2-phenylethenesulfonyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26621004-0.05g |
1-[5,6-dimethyl-2-(pyridin-3-yl)thieno[2,3-d]pyrimidin-4-yl]-4-(2-phenylethenesulfonyl)piperazine |
848285-83-6 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
1-[5,6-Dimethyl-2-(pyridin-3-yl)thieno[2,3-d]pyrimidin-4-yl]-4-(2-phenylethenesulfonyl)piperazine Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 1-[5,6-Dimethyl-2-(pyridin-3-yl)thieno[2,3-d]pyrimidin-4-yl]-4-(2-phenylethenesulfonyl)piperazine
Comprehensive Overview of 1-[5,6-Dimethyl-2-(pyridin-3-yl)thieno[2,3-d]pyrimidin-4-yl]-4-(2-phenylethenesulfonyl)piperazine (CAS No. 848285-83-6)
The compound 1-[5,6-Dimethyl-2-(pyridin-3-yl)thieno[2,3-d]pyrimidin-4-yl]-4-(2-phenylethenesulfonyl)piperazine, identified by its CAS No. 848285-83-6, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thienopyrimidine class, a structural motif known for its diverse biological activities, including kinase inhibition and modulation of cellular signaling pathways. Its unique combination of pyridine, thienopyrimidine, and piperazine moieties makes it a promising candidate for drug discovery, particularly in oncology and inflammation-related disorders.
Recent studies highlight the growing interest in thienopyrimidine derivatives due to their potential therapeutic applications. The 5,6-dimethyl substitution on the thieno[2,3-d]pyrimidine core enhances the compound's metabolic stability, while the 2-phenylethenesulfonyl group contributes to its selective binding affinity. Researchers are particularly intrigued by its role as a kinase inhibitor, a hot topic in precision medicine. With the rise of personalized therapies, compounds like CAS No. 848285-83-6 are being explored for their ability to target specific oncogenic pathways, such as EGFR or PI3K/AKT/mTOR, which are frequently mutated in cancers.
From a synthetic chemistry perspective, the incorporation of a pyridin-3-yl group at the 2-position of the thienopyrimidine scaffold introduces additional hydrogen-bonding interactions, improving target engagement. This design aligns with current trends in fragment-based drug discovery (FBDD), where small molecular fragments are optimized for potency and selectivity. The piperazine linker further enhances solubility, addressing a common challenge in drug development—poor bioavailability. Such features make this compound a valuable tool for medicinal chemists exploring structure-activity relationships (SAR) in kinase-targeted therapies.
In the context of drug repurposing, another trending topic in pharmaceutical research, 1-[5,6-Dimethyl-2-(pyridin-3-yl)thieno[2,3-d]pyrimidin-4-yl]-4-(2-phenylethenesulfonyl)piperazine is being investigated for potential applications beyond its initial scope. For instance, its anti-inflammatory properties are being studied in autoimmune diseases like rheumatoid arthritis, where kinase dysregulation plays a critical role. Additionally, the compound's sulfonyl group may confer metabolic resistance, a desirable trait for prolonged therapeutic effects, as seen in other FDA-approved sulfonamide-based drugs.
The compound's CAS No. 848285-83-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Queries often include terms like "thienopyrimidine synthesis," "kinase inhibitor SAR," and "piperazine derivatives in drug design," underscoring its multidisciplinary appeal. Furthermore, its structural complexity aligns with the increasing demand for small-molecule probes in chemical biology, where precise modulation of protein function is essential for understanding disease mechanisms.
Environmental and safety considerations are also paramount in modern chemistry. While CAS No. 848285-83-6 is not classified as hazardous, its handling requires standard laboratory precautions. Researchers emphasize the importance of green chemistry principles in its synthesis, such as minimizing solvent waste and using catalytic methods. This aligns with broader industry shifts toward sustainable practices, a topic frequently discussed in scientific forums and regulatory guidelines.
In summary, 1-[5,6-Dimethyl-2-(pyridin-3-yl)thieno[2,3-d]pyrimidin-4-yl]-4-(2-phenylethenesulfonyl)piperazine represents a versatile scaffold with immense potential in drug discovery. Its multifunctional design, combined with emerging applications in precision medicine and chemical biology, positions it as a compound of enduring interest. As research progresses, its role in addressing unmet medical needs—particularly in oncology and inflammation—will likely expand, making it a focal point for future innovations.
848285-83-6 (1-[5,6-Dimethyl-2-(pyridin-3-yl)thieno[2,3-d]pyrimidin-4-yl]-4-(2-phenylethenesulfonyl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)